Cas no 802564-28-9 (Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis-)
Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis-
- cis-3-Amino-2,2,4,4-tetramethylcyclobutanol
- EN300-5258913
- MFCD01734169
- Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-
- D76480
- AT45632
- CS-0104835
- SCHEMBL24592267
- (1R,3R)-3-AMINO-2,2,4,4-TETRAMETHYLCYCLOBUTAN-1-OL
- cis-3-amino-2,2,4,4-tetramethyl-cyclobutanol
- DTXSID60162032
- AKOS015900650
- AKOS006363300
- 3-amino-2,2,4,4-tetramethyl-cyclobutanol
- SCHEMBL10452514
- ZXDMOZCIYUTLLK-UHFFFAOYSA-N
- DTXCID4084523
- 3-Amino-2,2,4,4-tetramethylcyclobutanol
- RP 1541
- 3-amino-2,2,4,4-tetramethylcyclobutan-1-ol
- BRN 2827333
- AKOS006364674
- 802276-99-9
- DB-105323
- EN300-6766885
- 14241-17-9
- trans-3-amino-2,2,4,4-tetramethyl-cyclobutanol
- trans 2,2,4,4-tetramethyl-3-hydroxycyclobutylamine
- 802564-28-9
- Rel-(1r,3r)-3-amino-2,2,4,4-tetramethylcyclobutan-1-ol
- SY246580
- ZXDMOZCIYUTLLK-IZLXSQMJSA-N
-
- Inchi: 1S/C8H17NO/c1-7(2)5(9)8(3,4)6(7)10/h5-6,10H,9H2,1-4H3
- InChI Key: ZXDMOZCIYUTLLK-UHFFFAOYSA-N
- SMILES: OC1C(C)(C)C(C1(C)C)N
Computed Properties
- Exact Mass: 143.131
- Monoisotopic Mass: 143.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 0.94
- Boiling Point: 187.9°Cat760mmHg
- Flash Point: 67.4°C
- Refractive Index: 1.466
- PSA: 46.25000
- LogP: 1.44090
Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1545053-1g |
(1S,3s)-3-amino-2,2,4,4-tetramethylcyclobutan-1-ol |
802564-28-9 | 98% | 1g |
¥2877.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1545053-5g |
(1S,3s)-3-amino-2,2,4,4-tetramethylcyclobutan-1-ol |
802564-28-9 | 98% | 5g |
¥8631.00 | 2024-07-28 |
Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis-
Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- (CAS No. 802564-28-9): A Versatile Building Block in Modern Organic Synthesis and Drug Discovery
Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- (CAS No. 802564-28-9) is a unique organic compound that has gained significant attention in recent years due to its stereochemical complexity and functional group diversity. This chiral cyclobutanol derivative features a four-membered ring with a tert-butyl group at the 2- and 4-positions, a primary amino group at the 3-position, and a cis configuration across the ring. These structural characteristics position the compound as a valuable intermediate in the development of pharmaceuticals, agrochemicals, and materials science applications. Recent studies have highlighted its role in asymmetric catalysis, bioconjugation chemistry, and targeted drug delivery systems, reflecting the compound's versatile reactivity profile.
The synthesis of Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- has been the focus of multiple research groups aiming to optimize yield efficiency and stereoselectivity. A 2023 study published in Organic Letters described a novel one-pot protocol involving the alkylation of 2,2,4,4-tetramethylcyclobutane-1,3-diol followed by selective amination using transition-metal catalyzed C–H activation. This approach achieved high diastereoselectivity (98:2 dr) and enantioselectivity (96% ee) through the use of a chiral phosphoric acid catalyst. The reaction mechanism was elucidated via in situ NMR spectroscopy, providing critical insights into the coordination mode of the catalyst and the intermediate formation pathway.
One of the most promising applications of Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- lies in its use as a building block for bioactive molecules. A 2024 paper in Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel antifungal agents. Researchers functionalized the amino group with pyridine-based moieties, creating hydrazone derivatives that exhibited potent activity against Candida albicans (IC50 = 1.2 μM). The three-dimensional structure of the compound, particularly the steric bulk around the cyclobutane ring, was found to be critical for modulating the compound's biological activity through hydrophobic interactions with fungal cell membrane receptors.
Recent advances in computational chemistry have further expanded the understanding of Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis-’s reactivity patterns. DFT calculations published in Chemical Science (2023) revealed that the amine group in the trans configuration (compared to the cis isomer) exhibited significantly lower basicity due to steric strain between the tert-butyl substituents. This finding has important implications for the design of prodrugs where controlled hydrolysis of the amine functional group is required. The computational model also predicted that electrophilic substitution at the 2- and 4-positions would be kinetically favored under acidic conditions, a hypothesis later confirmed by experiments using para-nitrobenzyl halides.
The stereochemistry of Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- has also been explored in the context of supramolecular chemistry. A 2022 study in Angewandte Chemie demonstrated the compound's ability to form self-assembled nanotubes through non-covalent interactions. The hydrophobic tert-butyl groups were found to aggregate in aqueous media, while the amine functional group participated in hydrogen bonding with counterions. This self-assembly behavior was harnessed to create drug delivery vehicles with controlled release profiles, as the nanostructures could be disassembled under specific pH conditions or in the presence of targeting ligands.
From an industrial perspective, the scalability of Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- synthesis remains a key challenge. However, a 2023 process development report from a leading pharmaceutical company detailed a flow chemistry approach that achieved ton-scale production with high purity (99.5%) and environmental sustainability. The process utilized microreactor technology to optimize heat transfer during the amination step, reducing byproduct formation and energy consumption by 40% compared to traditional batch methods. This advancement has accelerated the commercialization of compounds derived from Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- in the agrochemical sector, where selective herbicides based on the tert-butyl cyclobutane scaffold are now being tested in field trials.
Looking ahead, the future applications of Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- are likely to expand into biomedical engineering and nanotechnology. Ongoing research at the Max Planck Institute is investigating the use of the compound as a template for metal-organic frameworks (MOFs), where the three-dimensional topology of the cyclobutane ring could be replicated in porous materials. Additionally, bioconjugation strategies involving the amine group are being explored for targeted cancer therapies, with antibody-drug conjugates showing improved tumor specificity in preclinical models.
In conclusion, Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- (CAS No. 802564-28-9) represents a cornerstone molecule in modern organic synthesis, with its stereochemical features and functional group versatility enabling innovative applications across multiple scientific disciplines. As synthetic methods continue to evolve and computational models become more sophisticated, the potential of this compound is expected to expand further, solidifying its role as a key player in the next generation of chemical innovations.
Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- (CAS No. 802564-28-9): A Multifaceted Molecule in Modern Chemistry 1. Introduction Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- is a unique and versatile organic compound with a distinctive molecular structure. Composed of a cyclobutane ring substituted with tert-butyl groups at the 2- and 4-positions and an amino group at the 3-position, this molecule offers a rich platform for synthetic innovation. Its stereochemistry and functional group diversity have positioned it as a key molecule in various scientific fields, from pharmaceuticals to nanotechnology. 2. Structural Features - Cyclobutane Ring: The strained four-membered ring imparts unique reactivity and conformational flexibility. - Tert-Butyl Substituents: These bulky groups provide hydrophobicity and sterically shield the molecule, influencing its behavior in supramolecular and self-assembly contexts. - Amino Group: The 3-amino group enables a wide range of chemical transformations, including nucleophilic substitutions, conjugations, and interactions in biological systems. 3. Applications in Organic Synthesis - Amination Reactions: The amino group serves as a versatile handle for coupling reactions, enabling the synthesis of complex molecules such as pharmaceuticals and agrochemicals. - Flow Chemistry: Recent advances in microreactor technology have enabled scalable, efficient, and environmentally friendly synthesis of this compound at industrial scales. - Process Optimization: Flow chemistry has reduced byproduct formation and energy consumption, making the production of derivatives of this molecule more sustainable. 4. Applications in Supramolecular Chemistry - Self-Assembly: The tert-butyl groups facilitate self-assembly into nanotubes and other nanostructures in aqueous environments. - Drug Delivery: These self-assembled structures have been explored as drug delivery vehicles with controlled release profiles, responding to pH or targeting ligands. 5. Applications in Pharmaceuticals and Biomedicine - Antibody-Drug Conjugates (ADCs): The amino group has been utilized to link cytotoxic agents to antibodies, enhancing tumor specificity in cancer therapy. - Herbicides and Pesticides: Derivatives of this molecule are being tested in agrochemical applications as selective herbicides. 6. Applications in Materials Science - Metal-Organic Frameworks (MOFs): Researchers are exploring the use of this molecule as a template for MOFs, leveraging its three-dimensional topology. - Nanotechnology: Its unique structure is being harnessed for the development of novel nanomaterials with potential applications in catalysis and sensing. 7. Industrial and Commercial Prospects - Commercialization: The flow chemistry approach has accelerated the commercialization of derivatives in the agrochemical sector. - Sustainability: Process improvements have made the synthesis of this compound and its derivatives more energy-efficient and environmentally friendly. 8. Future Directions - Biomedical Engineering: Ongoing research explores its use in bioconjugation strategies for targeted therapies. - Computational Modeling: Advances in computational chemistry will likely uncover new synthetic pathways and applications for this molecule. 9. Conclusion Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis- (CAS No. 802564-28-9) stands as a testament to the power of molecular design in modern chemistry. Its unique structure and functional versatility have enabled breakthroughs in synthetic methods, materials science, and biomedicine. As research continues to advance, this molecule is poised to play an even greater role in future scientific and technological innovations. --- Keywords: Cyclobutanol, amination, supramolecular chemistry, drug delivery, flow chemistry, nanotechnology, pharmaceuticals, materials science.802564-28-9 (Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-, cis-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)